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Compound of Interest

Compound Name: Drupacine

Cat. No.: B208478

Introduction

Drupacine is a naturally occurring alkaloid belonging to the Cephalotaxus family of
compounds.[1][2] Isolated from plant species such as Cephalotaxus sinensis, Cephalotaxus
fortunei, and Cephalotaxus hainanensis, this complex molecule has garnered significant
interest due to its potent biological activities.[3][4] Structurally, it is characterized by a unique
oxo-bridged oxygen bond within a hexacyclic framework.[4] This guide provides a
comprehensive overview of the chemical structure, properties, biological activity, and
experimental protocols related to Drupacine, intended for researchers and professionals in the
fields of chemistry and drug development.

Chemical Structure and Physicochemical Properties

Drupacine possesses a complex, polycyclic structure. Its formal chemical name, as defined by
IUPAC nomenclature, is (1R,11S,12S,13R,15S)-13-methoxy-5,7,21-trioxa-19-
azahexacyclo[11.7.1.02,10.04,8.011,15.015,19]henicosa-2,4(8),9-trien-12-0l.[3][4] The core of
the molecule is a spirocyclic amine, a challenging motif for synthetic chemists.[1]

Quantitative Physicochemical Data

A summary of key quantitative properties for Drupacine is presented in the table below.
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Property Value Source

Molecular Formula C18H21NO5 PubChem|[3]
Molecular Weight 331.4 g/mol PubChem][3]
Exact Mass 331.14197277 Da PubChem|[3]
XLogP3 0.8 PubChem][3]

. . 38.99 mg L-1 (against A.
Herbicidal Activity (IC50) FAO AGRISI5]
retroflexus root)

Biological Activity and Mechanism of Action

Drupacine is recognized as a potent herbicidal agent.[4] Its primary mode of action involves
the inhibition of Shikimate dehydrogenase (SkDH), a crucial enzyme in the shikimate pathway.
[4][6] This pathway is essential for the biosynthesis of aromatic amino acids in plants, making it
an effective target for herbicides.[6]

The herbicidal effects of Drupacine on the weed Amaranthus retroflexus manifest as inhibited
seed germination and seedling growth.[5] Mechanistic studies have revealed that Drupacine
treatment leads to a decrease in a-amylase activity and soluble sugar content.[5] Furthermore,
it induces oxidative stress, evidenced by an increase in relative conductivity and
malondialdehyde (MDA) content, along with enhanced activities of antioxidant enzymes such
as peroxidase (POD), catalase (CAT), and superoxide dismutase (SOD).[5]

Signaling Pathway of Herbicidal Action

The inhibition of Shikimate dehydrogenase by Drupacine disrupts essential metabolic
processes in plants, leading to cell death. The logical flow of this mechanism is depicted below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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